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Compound of Interest

Compound Name: PF-06305591

Cat. No.: B1652504 Get Quote

These application notes provide a comprehensive guide for the dissolution of PF-06305591 for

in vivo experiments, targeted towards researchers, scientists, and professionals in drug

development. The following sections detail the solubility of PF-06305591 in various vehicles

and provide step-by-step protocols for its preparation.

Data Presentation: Solubility of PF-06305591
The solubility of PF-06305591 can vary based on the solvent or vehicle system used. The

following table summarizes the reported solubility data for PF-06305591 and its dihydrate form.

The use of sonication is often recommended to aid dissolution.[1]
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Solvent/Vehicle
Composition

Form Concentration Notes

DMSO Anhydrous 10 mM -

DMSO Anhydrous
45 mg/mL (164.02

mM)

Sonication is

recommended.[1]

DMSO Anhydrous
140 mg/mL (510.28

mM)

Requires sonication.

Hygroscopic DMSO

can impact solubility;

use newly opened

DMSO.[2][3]

DMSO Dihydrate
100 mg/mL (322.18

mM)

Requires sonication.

Hygroscopic DMSO

can impact solubility;

use newly opened

DMSO.[4]

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

Anhydrous
≥ 2.5 mg/mL (9.11

mM)

Results in a clear

solution.[2]

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

Dihydrate
≥ 2.5 mg/mL (8.05

mM)

Results in a clear

solution.[4][5]

10% DMSO + 90%

(20% SBE-β-CD in

Saline)

Anhydrous
≥ 2.5 mg/mL (9.11

mM)

Results in a clear

solution.[2]

10% DMSO + 90%

(20% SBE-β-CD in

Saline)

Dihydrate
≥ 2.5 mg/mL (8.05

mM)

Results in a clear

solution.[4]

10% DMSO + 90%

Corn Oil
Anhydrous

≥ 2.5 mg/mL (9.11

mM)

Results in a clear

solution.[2]

10% DMSO + 90%

Corn Oil
Dihydrate

≥ 2.5 mg/mL (8.05

mM)

Results in a clear

solution.[4]
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10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

Not Specified 2 mg/mL (7.29 mM)
Sonication is

recommended.[1]

Note: SBE-β-CD stands for Sulfobutyl ether beta-cyclodextrin.

Experimental Protocols
Below are detailed protocols for preparing PF-06305591 formulations for in vivo administration.

If precipitation or phase separation is observed during preparation, gentle heating and/or

sonication can be utilized to facilitate dissolution.[2][4]

Protocol 1: Formulation with PEG300 and Tween 80
This protocol describes the preparation of a vehicle composed of 10% DMSO, 40% PEG300,

5% Tween-80, and 45% Saline.[2][5]

Materials:

PF-06305591

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween 80 (Polysorbate 80)

Saline solution (0.9% NaCl)

Procedure:

Prepare Stock Solution: Dissolve PF-06305591 in DMSO to create a stock solution. For

example, to achieve a final concentration of 2.5 mg/mL in the complete vehicle, a 25 mg/mL

stock solution in DMSO can be prepared.

Vehicle Preparation (for a 1 mL final volume): a. To 400 µL of PEG300, add 100 µL of the PF-
06305591 DMSO stock solution. b. Mix thoroughly until the solution is uniform. c. Add 50 µL
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of Tween 80 to the mixture. d. Mix again until the solution is clear. e. Add 450 µL of saline to

the mixture. f. Vortex the final solution until it is homogeneous and clear.

Protocol 2: Formulation with SBE-β-CD
This protocol outlines the preparation of a vehicle containing 10% DMSO and 90% (20% SBE-

β-CD in Saline).[2][4]

Materials:

PF-06305591

Dimethyl sulfoxide (DMSO)

Sulfobutyl ether beta-cyclodextrin (SBE-β-CD)

Saline solution (0.9% NaCl)

Procedure:

Prepare 20% SBE-β-CD Solution: Dissolve SBE-β-CD in saline to a final concentration of

20% (w/v).

Prepare Stock Solution: Dissolve PF-06305591 in DMSO to create a stock solution.

Vehicle Preparation: a. Add the PF-06305591 DMSO stock solution to the 20% SBE-β-CD in

saline solution. The final concentration of DMSO should be 10%. b. Mix thoroughly until the

solution is clear.

Protocol 3: Formulation with Corn Oil
This protocol details the preparation of a vehicle consisting of 10% DMSO and 90% Corn Oil.

[2][4]

Materials:

PF-06305591

Dimethyl sulfoxide (DMSO)
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Corn Oil

Procedure:

Prepare Stock Solution: Dissolve PF-06305591 in DMSO to create a stock solution.

Vehicle Preparation: a. Add the PF-06305591 DMSO stock solution to the corn oil. The final

concentration of DMSO should be 10%. b. Mix thoroughly until the solution is clear.

Visualization of Dissolution Workflow
The following diagram illustrates the experimental workflow for the preparation of the PF-
06305591 formulation using PEG300 and Tween 80 (Protocol 1).

PF-06305591 Formulation Preparation

Troubleshooting

Start Dissolve PF-06305591
in DMSO Add PEG300 Mix Add Tween 80

Precipitation
Observed

Mix Add Saline Vortex
Final Formulation
(Clear Solution)

Apply Sonication
and/or Gentle Heat

If yes

Click to download full resolution via product page

Caption: Workflow for PF-06305591 dissolution in a DMSO, PEG300, Tween 80, and Saline

vehicle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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